Cas no 104538-44-5 (Propanamide, N-[2-(butylthio)ethyl]-)

• Product Name: Propanamide, N-[2-(butylthio)ethyl]-
• CAS No: 104538-44-5
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 1143805
• Update Time: 2024-07-27

Propanamide, N-[2-(butylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[2-(butylthio)ethyl]-

• Inchi： 1S/C9H19NOS/c1-3-5-7-12-8-6-10-9(11)4-2/h3-8H2,1-2H3,(H,10,11)
• InChI Key： ITUDVXVTQYRAET-UHFFFAOYSA-N
• SMILES： C(NCCSCCCC)(=O)CC

Computed Properties

• Exact Mass: 189.11887

Experimental Properties

• Density: 0.961±0.06 g/cm3(Predicted)
• Boiling Point: 343.5±25.0 °C(Predicted)
• PSA: 29.1
• pka: 15.92±0.46(Predicted)